Cas no 84185-83-1 ([1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-)

[1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl- structure
84185-83-1 structure
Product Name:[1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-
CAS No:84185-83-1
MF:C15H12O5
MW:272.252784729004
CID:667671
PubChem ID:12809437
Update Time:2025-04-19

[1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,3-dicarboxylic acid, 4-hydroxy-4'-methyl-
    • 3-hydroxy-6-(4-methylphenyl)phthalic acid
    • 4-Hydroxy-4'-methyl[1,1'-biphenyl]-2,3-dicarboxylic acid
    • 84185-83-1
    • DTXSID90510426
    • Inchi: 1S/C15H12O5/c1-8-2-4-9(5-3-8)10-6-7-11(16)13(15(19)20)12(10)14(17)18/h2-7,16H,1H3,(H,17,18)(H,19,20)
    • InChI Key: BRXGFBXESOEYKI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C(=O)O)C=1C(=O)O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 272.06847348g/mol
  • Monoisotopic Mass: 272.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 94.8Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd